Cas no 130317-99-6 (1,5-Pentanedione, 3-(4-methylphenyl)-1,5-diphenyl-)
130317-99-6 structure
Product Name:1,5-Pentanedione, 3-(4-methylphenyl)-1,5-diphenyl-
CAS No:130317-99-6
MF:C24H22O2
MW:342.430286884308
CID:1225547
PubChem ID:14686663
Update Time:2025-04-20
1,5-Pentanedione, 3-(4-methylphenyl)-1,5-diphenyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,5-Pentanedione, 3-(4-methylphenyl)-1,5-diphenyl-
- 3-(4-methylphenyl)-1,5-diphenylpentane-1,5-dione
- DTXSID90562985
- 130317-99-6
-
- Inchi: 1S/C24H22O2/c1-18-12-14-19(15-13-18)22(16-23(25)20-8-4-2-5-9-20)17-24(26)21-10-6-3-7-11-21/h2-15,22H,16-17H2,1H3
- InChI Key: UCOIOTCKMJTUDC-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC=CC=1)CC(C1C=CC(C)=CC=1)CC(C1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 342.16206
- Monoisotopic Mass: 342.161979940g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 26
- Rotatable Bond Count: 7
- Complexity: 417
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5
- Topological Polar Surface Area: 34.1Ų
Experimental Properties
- PSA: 34.14
1,5-Pentanedione, 3-(4-methylphenyl)-1,5-diphenyl- Related Literature
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
130317-99-6 (1,5-Pentanedione, 3-(4-methylphenyl)-1,5-diphenyl-) Related Products
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